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Compound of Interest

3-(2-Methoxypyridin-4-
Compound Name:
YL)propanoic acid

Cat. No.: B035425

An In-depth Technical Guide on 3-(2-Methoxypyridin-4-YL)propanoic Acid: A Literature
Review of Structurally Related Compounds

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-(2-Methoxypyridin-4-
YL)propanoic acid and its structural analogs. Due to the limited availability of direct research
on this specific molecule, this review focuses on the biological activities, experimental
protocols, and quantitative data of closely related compounds. This approach aims to provide a
strong foundation for researchers interested in the synthesis, evaluation, and potential
therapeutic applications of this chemical scaffold.

Core Compound Information

3-(2-Methoxypyridin-4-YL)propanoic acid is a pyridine derivative with the following structural
information:

Molecular Formula: CO9H11NO3[1]

Molecular Weight: 181.19 g/mol

SMILES: COC1=NC=CC(=C1)CCC(=0)O[1]

InChiKey: UIRMZWVSXQGAQI-UHFFFAOYSA-N[1]
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While no dedicated studies on the biological activity of this specific compound are publicly
available, its structure is cited in patent literature as a potential inhibitor of Hypoxia-Inducible
Factor (HIF) prolyl hydroxylase[2].

Potential Therapeutic Target: HIF Prolyl Hydroxylase
Inhibition

The primary therapeutic potential of 3-(2-Methoxypyridin-4-YL)propanoic acid, inferred from
patent literature, lies in the inhibition of HIF prolyl hydroxylase (PHD) enzymes.

Signaling Pathway

HIF is a transcription factor that plays a crucial role in the cellular response to low oxygen
levels (hypoxia). Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate the
alpha subunit of HIF (HIF-a), which targets it for degradation by the von Hippel-Lindau (VHL)
E3 ubiquitin ligase complex. Inhibition of PHD enzymes prevents HIF-a degradation, leading to
its stabilization and the activation of downstream genes that promote erythropoiesis (red blood
cell production) and iron metabolism. This makes PHD inhibitors a promising therapeutic class
for treating anemia, particularly in patients with chronic kidney disease[2][3].
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1. Transfect cells with
HRE-luciferase reporter plasmid

2. Seed transfected cells
into a 96-well plate

3. Treat cells with inhibitor
(e.g., 24 hours)

4. Lyse cells using
passive lysis buffer

5. Measure luciferase activity
with a luminometer

6. Normalize and calculate
fold induction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035425#literature-review-on-3-2-methoxypyridin-4-yl-
propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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